Cas no 31164-28-0 (1H-Indazole, 3,5-dinitro-)

1H-Indazole, 3,5-dinitro- structure
1H-Indazole, 3,5-dinitro- structure
Product name:1H-Indazole, 3,5-dinitro-
CAS No:31164-28-0
MF:C7H4N4O4
MW:208.13106
CID:1445479
PubChem ID:135438114

1H-Indazole, 3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3,5-dinitro-
    • 3,5-Dinitro-1H-indazole
    • 3,5-dinitro-1(2)H-indazole
    • 3,5-Dinitroindazol
    • 3,5-dinitroindazole
    • WETUVJKNAJERIU-UHFFFAOYSA-
    • InChI=1/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
    • 31164-28-0
    • Inchi: InChI=1S/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
    • InChI Key: WETUVJKNAJERIU-UHFFFAOYSA-N
    • SMILES: C1=CC2=NNC(=C2C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.02300
  • Monoisotopic Mass: 208.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 120.32000
  • LogP: 2.42570

1H-Indazole, 3,5-dinitro- Production Method

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